Cas no 23340-19-4 (Ethyl 3-hydrazinyl-4-hydroxybenzoate)

• Product Name: Ethyl 3-hydrazinyl-4-hydroxybenzoate
• CAS No: 23340-19-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4957769
• Update Time: 2025-05-23

Ethyl 3-hydrazinyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydrazinyl-4-hydroxybenzoate
• Ethyl 3-hydrazinyl-4-hydroxybenzoate

• Inchi： 1S/C9H12N2O3/c1-2-14-9(13)6-3-4-8(12)7(5-6)11-10/h3-5,11-12H,2,10H2,1H3
• InChI Key： LAKMVSYUUWJXBF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)NN)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-hydrazinyl-4-hydroxybenzoate

Exploring Ethyl 3-hydrazinyl-4-hydroxybenzoate (CAS No. 23340-19-4): Properties, Applications, and Innovations

Ethyl 3-hydrazinyl-4-hydroxybenzoate (CAS No. 23340-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring both hydrazine and hydroxyl functional groups, exhibits unique reactivity and potential applications in drug synthesis and material science. Its molecular structure, characterized by the ethyl ester moiety and the hydrazinyl-hydroxybenzoate backbone, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for hydrazine-based compounds like Ethyl 3-hydrazinyl-4-hydroxybenzoate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a precursor for antioxidant agents and enzyme inhibitors, aligning with the growing focus on neurodegenerative diseases and metabolic disorders. The compound’s hydroxybenzoate core also ties into trends in sustainable chemistry, as it can be derived from natural phenolic acids.

From a synthetic perspective, CAS No. 23340-19-4 is often explored for its chelation properties and ability to form stable complexes with metal ions—a feature relevant to catalysis and coordination chemistry. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and structural integrity, ensuring its suitability for high-value applications. These methodologies are frequently searched by professionals seeking quality control protocols for fine chemicals.

The compound’s stability under varying pH conditions has also sparked interest in formulation science, particularly for pH-sensitive drug delivery systems. This aligns with current healthcare trends toward personalized medicine and targeted therapies. Notably, queries like "hydrazinyl derivatives in drug design" and "hydroxybenzoate ester applications" reflect user curiosity about its practical uses, underscoring the need for detailed technical resources.

Beyond pharmaceuticals, Ethyl 3-hydrazinyl-4-hydroxybenzoate finds niche applications in advanced material synthesis, such as polymer cross-linking agents or photoactive compounds. Its dual functional groups enable participation in condensation reactions, making it valuable for creating covalent organic frameworks (COFs)—a hot topic in materials science circles. Searches for "COF precursors" and "multifunctional aromatic esters" often intersect with discussions about this compound.

Environmental considerations further enhance the relevance of CAS No. 23340-19-4. As industries seek green chemistry alternatives, derivatives of 4-hydroxybenzoic acid (a naturally occurring metabolite) are scrutinized for their biodegradability profiles. This compound’s potential as a bio-based intermediate resonates with circular economy principles, addressing frequent queries about sustainable chemical feedstocks.

In analytical workflows, the compound serves as a reference standard for method validation, particularly in assays detecting phenolic compounds or hydrazine contaminants. Laboratories prioritizing ISO compliance often search for reliable standards like Ethyl 3-hydrazinyl-4-hydroxybenzoate, emphasizing the need for certified purity grades and detailed spectral data documentation.

Ongoing research continues to uncover novel applications for this multifunctional molecule. Recent patent literature reveals investigations into its use as a ligand in asymmetric catalysis and as a building block for fluorescent probes—areas gaining traction in diagnostic imaging. Such developments cater to frequent searches about "small molecule sensors" and "chiral auxiliaries", positioning the compound at the intersection of multiple cutting-edge fields.